Cas no 2887-97-0 (2,5-Cyclohexadiene-1,4-dione,2,6-diphenyl-)

2,5-Cyclohexadiene-1,4-dione,2,6-diphenyl- structure

2887-97-0 structure

Product Name:2,5-Cyclohexadiene-1,4-dione,2,6-diphenyl-

CAS No:2887-97-0

Molecular Formula:C₁₈H₁₂O₂

Molecular Weight:260.28668

CID:265328

PubChem ID:6451462

2,5-Cyclohexadiene-1,4-dione,2,6-diphenyl- Properties

Names and Identifiers

- 2,5-Cyclohexadiene-1,4-dione,2,6-diphenyl-
- 2,6-diphenylcyclohexa-2,5-diene-1,4-dione
- 2,6-Diphenylbenzoquinone
- SCHEMBL987908
- 2,5-Cyclohexadiene-1,4-dione, 2,6-diphenyl-
- DTXSID30183072
- BDBM50340590
- 2,6-diphenyl-[1,4]benzoquinone
- 2,6-diphenyl-1,4-benzoquinone
- AKOS005216330
- CHEMBL1762679
- 2887-97-0
- InChIKey： SMDLELADPFDJCZ-UHFFFAOYSA-N
- Inchi： InChI=1S/C18H12O2/c19-15-11-16(13-7-3-1-4-8-13)18(20)17(12-15)14-9-5-2-6-10-14/h1-12H
- SMILES： O=C1C=C(C2C=CC=CC=2)C(=O)C(C2C=CC=CC=2)=C1

Computed Properties

Exact Mass: 260.08376
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 2
Monoisotopic Mass: 260.083729621g/mol
Heavy Atom Count: 20
Complexity: 418
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.3
Topological Polar Surface Area: 34.1Å²

Experimental Properties

PSA: 34.14

2,5-Cyclohexadiene-1,4-dione,2,6-diphenyl- Synthesis

Synthetic Circuit 1

363-03-1

98-80-6

2887-97-0

844-51-9

Reaction Conditions

1.1 Reagents: Tetrafluoroboric acid Catalysts: 1,2-Bis(diphenylphosphino)benzene , Palladium trifluoroacetate Solvents: Tetrahydrofuran , Water ; 24 h, rt
1.2 Reagents: Iron chloride (FeCl3) Solvents: Dichloromethane ; 1 h, rt

Reference

Synthesis and evaluation of arylquinones as BACE1 inhibitors, β-amyloid peptide aggregation inhibitors, and destabilizers of preformed β-amyloid fibrils

Ortega, Andrea; et al, Bioorganic & Medicinal Chemistry Letters, 2011, 21(8), 2183-2187

Synthetic Circuit 2

98-80-6

2887-97-0

844-51-9

Reaction Conditions

1.1 Reagents: 2,6-Dichloro-1,4-benzoquinone Catalysts: Palladium trifluoroacetate Solvents: Acetone ; 48 h, rt

Reference

Palladium-Catalyzed Direct C-H Functionalization of Benzoquinone

Walker, Sarah E.; et al, Angewandte Chemie, 2014, 53(50), 13876-13879

Synthetic Circuit 3

1079-21-6

2887-97-0

844-51-9

Reaction Conditions

1.1 Reagents: Dimethyl sulfoxide , Pivalic acid , Silver carbonate , Oxygen Catalysts: Palladium diacetate Solvents: Benzene ; 24 h, 140 °C

Reference

Tandem oxidation-oxidative C-H/C-H cross-coupling: synthesis of arylquinones from hydroquinones

Zhang, Shuai; et al, Chemical Communications (Cambridge, 2013, 49(40), 4558-4560

Synthetic Circuit 4

53558-55-7

2887-97-0

844-51-9

Reaction Conditions

Reference

Product subclass 8: alkynyl-,aryl-, and alkenyl-substituted benzo-1,4-quinones

Balci, M.; et al, Science of Synthesis, 2006, 28, 131-156

Synthetic Circuit 5

2887-97-0

844-51-9

Reaction Conditions

Reference

Product subclass 8: alkynyl-,aryl-, and alkenyl-substituted benzo-1,4-quinones

Balci, M.; et al, Science of Synthesis, 2006, 28, 131-156

Synthetic Circuit 6

2887-97-0

363-03-1

844-51-9

Reaction Conditions

1.1 Reagents: Palladium diacetate Solvents: Acetic acid , Benzene

Reference

Oxidative coupling of quinones and aromatic compounds by palladium(II) acetate

Itahara, Toshio, Journal of Organic Chemistry, 1985, 50(26), 5546-50

2,5-Cyclohexadiene-1,4-dione,2,6-diphenyl- Raw materials

2,5-Cyclohexadiene-1,4-dione,2,6-diphenyl- Preparation Products

2,5-Cyclohexadiene-1,4-dione,2,6-diphenyl- Related Literature

1. Photochemical rearrangement of dibenzo[1,4]dioxins proceeds through reactive spirocyclohexadienone and biphenylquinone intermediates

Sierra Rayne,Ryan Sasaki,Peter Wan Photochem. Photobiol. Sci. 2005 4 876
2. CCXLVIII.—The direct formation of quinones from 2 : 6-disubstituted derivatives of 4-nitrophenol

Edward Charles Snell Jones,James Kenner J. Chem. Soc. 1931 1842
3. Light-induced and related reactions of quinones. Part VIII. Some (2-hydroxyalkyl)-, phenethyl-, (2-ethoxycarbonylethyl)-, and styryl-1,4-benzoquinones

J. Malcolm Bruce,David Creed,K. Dawes J. Chem. Soc. C 1971 3749
4. Antioxidative properties of phenyl-substituted phenols. Part I. The mechanism of synergism between 4-alkoxy-2,6-diphenylphenols and ββ′disubstituted diethyl sulphides

Cornelis R. H. I. de Jonge,Hendrik J. Hageman,Willem G. B. Huysmans,Willem J. Mijs J. Chem. Soc. Perkin Trans. 2 1973 1276
5. Arylation of quinones with arenes and palladium acetate

Toshio Itahara J. Chem. Soc. Chem. Commun. 1981 859

2887-97-0 (2,5-Cyclohexadiene-1,4-dione,2,6-diphenyl-) Related Products

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